Cas no 286472-02-4 (2-((2-Carboxyethyl)thio)nicotinic Acid)
2-((2-Carboxyethyl)thio)nicotinic Acid Chemical and Physical Properties
Names and Identifiers
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- 2-[(2-Carboxyethyl)sulfanyl]nicotinic acid
- 2-(2-carboxyethylsulfanyl)pyridine-3-carboxylic acid
- 2-((2-Carboxyethyl)thio)nicotinic Acid
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- MDL: MFCD02250406
- Inchi: 1S/C9H9NO4S/c11-7(12)3-5-15-8-6(9(13)14)2-1-4-10-8/h1-2,4H,3,5H2,(H,11,12)(H,13,14)
- InChI Key: BECQKEAJAOJORW-UHFFFAOYSA-N
- SMILES: S(C1C(C(=O)O)=CC=CN=1)CCC(=O)O
Computed Properties
- Exact Mass: 227.02527
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
Experimental Properties
- Melting Point: 203-205°C
- PSA: 87.49
2-((2-Carboxyethyl)thio)nicotinic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 044857-500mg |
2-[(2-Carboxyethyl)sulfanyl]nicotinic acid |
286472-02-4 | >95% | 500mg |
2941CNY | 2021-05-07 | |
| Matrix Scientific | 044857-500mg |
2-[(2-Carboxyethyl)sulfanyl]nicotinic acid, >95% |
286472-02-4 | >95% | 500mg |
$181.00 | 2023-09-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 044857-500mg |
2-[(2-Carboxyethyl)sulfanyl]nicotinic acid |
286472-02-4 | >95% | 500mg |
2941.0CNY | 2021-07-05 | |
| Matrix Scientific | 044857-1g |
2-[(2-Carboxyethyl)sulfanyl]nicotinic acid, >95% |
286472-02-4 | >95% | 1g |
$228.00 | 2023-09-09 | |
| Matrix Scientific | 044857-5g |
2-[(2-Carboxyethyl)sulfanyl]nicotinic acid, >95% |
286472-02-4 | >95% | 5g |
$524.00 | 2023-09-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1106495-250mg |
2-((2-Carboxyethyl)Thio)Nicotinic Acid |
286472-02-4 | 97% | 250mg |
¥1663.00 | 2024-05-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1106495-1g |
2-((2-Carboxyethyl)Thio)Nicotinic Acid |
286472-02-4 | 97% | 1g |
¥3837.00 | 2024-05-20 | |
| TRC | C183825-50mg |
2-((2-Carboxyethyl)thio)nicotinic Acid |
286472-02-4 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C183825-100mg |
2-((2-Carboxyethyl)thio)nicotinic Acid |
286472-02-4 | 100mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C183825-500mg |
2-((2-Carboxyethyl)thio)nicotinic Acid |
286472-02-4 | 500mg |
$ 275.00 | 2022-06-06 |
2-((2-Carboxyethyl)thio)nicotinic Acid Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2-((2-Carboxyethyl)thio)nicotinic Acid
Introduction to 2-((2-Carboxyethyl)thio)nicotinic Acid (CAS No. 286472-02-4)
2-((2-Carboxyethyl)thio)nicotinic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 286472-02-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the nicotinic acid derivatives, a class of molecules known for their diverse biological activities. The structural features of 2-((2-Carboxyethyl)thio)nicotinic Acid, particularly the presence of a thioether linkage and a carboxyethyl side chain, contribute to its unique chemical properties and potential applications in drug discovery and therapeutic development.
The molecular structure of 2-((2-Carboxyethyl)thio)nicotinic Acid consists of a nicotinic acid core, which is a well-known precursor in the synthesis of various bioactive molecules. The introduction of a thioether group at the 2-position and a carboxyethyl moiety at the 3-position introduces additional functionalization possibilities, making this compound a versatile scaffold for medicinal chemistry modifications. Such structural features are particularly relevant in the design of molecules targeting neurological and cardiovascular systems, where nicotinic acid derivatives have shown promise.
In recent years, there has been growing interest in nicotinic acid derivatives due to their potential role in modulating enzyme activities and receptor interactions. 2-((2-Carboxyethyl)thio)nicotinic Acid has been studied for its interactions with enzymes involved in metabolic pathways, particularly those related to lipid metabolism and inflammation. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes, which could be beneficial in managing metabolic disorders such as hyperlipidemia and type 2 diabetes.
The carboxyethyl side chain in 2-((2-Carboxyethyl)thio)nicotinic Acid) not only enhances solubility but also provides a site for further chemical modifications, enabling the development of more complex derivatives with tailored biological activities. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing pharmacological properties such as potency, selectivity, and pharmacokinetic profiles.
Recent advancements in computational chemistry have facilitated the virtual screening of 2-((2-Carboxyethyl)thio)nicotinic Acid against large databases of biological targets. These computational approaches have helped identify potential binding pockets and interaction mechanisms, providing insights into its mode of action. Such findings are crucial for designing next-generation therapeutics with improved efficacy and reduced side effects.
The synthesis of 2-((2-Carboxyethyl)thio)nicotinic Acid involves multi-step organic reactions, including thiolation and esterification processes. The synthesis pathway must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluations. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct extensive pharmacological studies.
In clinical research, 2-((2-Carboxyethyl)thio)nicotinic Acid has been explored as a potential therapeutic agent in preclinical models. Studies have demonstrated its ability to modulate inflammatory responses and improve lipid profiles in animal models of metabolic syndrome. These findings support further investigation into its therapeutic potential in humans. However, additional research is needed to fully elucidate its safety profile and optimal dosing regimens.
The growing body of evidence supporting the biological activity of 2-((2-Carboxyethyl)thio)nicotinic Acid has prompted interest from pharmaceutical companies looking to develop novel treatments for chronic diseases. Collaborative efforts between academic researchers and industry partners are essential for translating preclinical findings into clinical trials. Such collaborations can accelerate the development process and bring new therapeutic options to patients more quickly.
The regulatory landscape for new drug candidates like 2-((2-Carboxyethyl)thio)nicotinic Acid is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) and rigorous toxicological assessments is necessary before human trials can commence. Regulatory agencies require comprehensive data on safety, efficacy, and quality to approve new drugs for market use.
Future research directions for 2-((2-Carboxyethyl)thio)nicotinic Acid may include exploring its potential as an adjunct therapy alongside existing treatments for metabolic disorders. Additionally, investigating its interactions with other biological targets could uncover novel mechanisms of action or reveal unexpected therapeutic benefits.
In conclusion, CAS No. 286472-02-4, corresponding to 2-((2-Carboxyethyl)thio)nicotinic Acid, represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for drug development efforts aimed at addressing metabolic and inflammatory diseases.
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